Cas no 26876-90-4 (A-Film)
A-Film structure
Product Name:A-Film
CAS No:26876-90-4
MF:C22H20N2O8
MW:440.402806282043
CID:289576
PubChem ID:3080742
Update Time:2025-04-19
A-Film Chemical and Physical Properties
Names and Identifiers
-
- A-Film
- benzene-1,3-diamine,benzene-1,3-dicarboxylic acid,terephthalic acid
- 26876-90-4
- DTXSID20181385
- Phenylone-2s
- benzene-1,3-diamine;benzene-1,3-dicarboxylic acid;terephthalic acid
-
- Inchi: 1S/2C8H6O4.C6H8N2/c9-7(10)5-1-2-6(4-3-5)8(11)12;9-7(10)5-2-1-3-6(4-5)8(11)12;7-5-2-1-3-6(8)4-5/h2*1-4H,(H,9,10)(H,11,12);1-4H,7-8H2
- InChI Key: ZWNOXWKHTLYAHP-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=C(C(=O)O)C=1)=O.OC(C1C=CC(C(=O)O)=CC=1)=O.NC1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 440.122
- Monoisotopic Mass: 440.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 201Ų
Experimental Properties
- Boiling Point: 392.4°Cat760mmHg
- Flash Point: 205.3°C
A-Film Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
26876-90-4 (A-Film) Related Products
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- 150-13-0(sunbrella)
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- 535-87-5(3,5-Diaminobenzoic acid)
- 99-05-8(3-Aminobenzoic acid)
- 99-31-0(5-Aminoisophthalic acid)
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